N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine

• IUPAC Name: [3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]piperidin-1-yl]-(3-ethynylphenyl)methanone
• InChI: InChI=1S/C25H30N2O3/c1-5-19-8-6-9-21(16-19)25(28)27-14-7-10-22(18-27)26(2)15-13-20-11-12-23(29-3)24(17-20)30-4/h1,6,8-9,11-12,16-17,22H,7,10,13-15,18H2,2-4H3
• InChI Key: GJNGPSJIGKEZTO-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)C2CCCN(C2)C(=O)C3=CC=CC(=C3)C#C
• Molecular Formula: C25H30N2O3
• Molecular Weight: 406.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine (DEBPM) is a synthetic compound that has shown promising results in scientific research applications.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine works by inhibiting the activity of the enzyme phosphodiesterase 10A (PDE10A), which is involved in the regulation of intracellular signaling pathways. By inhibiting PDE10A, N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine increases the levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are important signaling molecules in the brain.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine has been shown to have a number of biochemical and physiological effects. It increases the levels of cAMP and cGMP, which are important signaling molecules in the brain. It also increases the levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine is that it has shown promising results in scientific research for its potential therapeutic applications. However, one limitation is that more research is needed to fully understand its mechanisms of action and potential side effects.

Future Directions

There are many future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine. One area of focus could be on its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of focus could be on developing new synthetic compounds that are more effective and have fewer side effects than N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine.
In conclusion, N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine is a synthetic compound that has shown promising results in scientific research for its potential therapeutic applications. It works by inhibiting the activity of the enzyme PDE10A, which is involved in the regulation of intracellular signaling pathways. N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine has many potential advantages, but more research is needed to fully understand its mechanisms of action and potential side effects.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine is synthesized by a multi-step process that involves the reaction of 3,4-dimethoxyphenylacetonitrile with ethylmagnesium bromide to form a ketone intermediate. This intermediate is then reacted with 3-ethynylbenzoyl chloride to form the final product, N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine has been studied extensively in scientific research for its potential therapeutic applications. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells in vitro and in vivo. N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-ethynylbenzoyl)-N-methyl-3-piperidinamine has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.